Cas no 23501-81-7 (Hexamethylene Diisocyanate Uretdione)

Hexamethylene Diisocyanate Uretdione (HDI-Uretdione) is a blocked diisocyanate derivative formed by the dimerization of hexamethylene diisocyanate (HDI). It serves as a latent crosslinking agent in polyurethane coatings, adhesives, and elastomers, offering controlled reactivity upon thermal activation. Key advantages include improved handling safety due to reduced volatility and toxicity compared to free HDI, while maintaining the performance characteristics of polyurethane systems. The uretdione group decomposes at elevated temperatures, regenerating reactive isocyanate groups for crosslinking without emitting blocking agents. This makes HDI-Uretdione suitable for high-performance, solvent-free, and low-VOC formulations requiring extended pot life and precise curing profiles.

Hexamethylene Diisocyanate Uretdione structure

23501-81-7 structure

Product name:Hexamethylene Diisocyanate Uretdione

CAS No:23501-81-7

MF:C₁₆H₂₄N₄O₄

MW:336.38616

CID:270952

PubChem ID:90132

Hexamethylene Diisocyanate Uretdione Chemical and Physical Properties

Names and Identifiers

- 1,3-Diazetidine-2,4-dione,1,3-bis(6-isocyanatohexyl)-
- 1,3-bis(6-isocyanatohexyl)-1,3-diazetidine-2,4-dione
- 2,4-Dioxo-1,3-diazetidine-1,3-bis(hexamethylene) diisocyanate
- 4-dione, 1,3-bis(6-isocyanatohexyl)-3-diazetidine-2
- Hexamethylene Diisocyanate Uretdione
- uretdione of hexamethylene diisocyanate
- NS00051066
- 23501-81-7
- 1, 3-bis(6-isocyanatohexyl)-1, 3-diazetidine-2, 4-dione
- DTXSID50865101
- CHEBI:156221
- EINECS 245-699-5
- 1,3-Diazetidine-2,4-dione, 1,3-bis(6-isocyanatohexyl)-
- uretdione of HDI
- SCHEMBL1985393
- Inchi： InChI=1S/C16H24N4O4/c21-13-17-9-5-1-3-7-11-19-15(23)20(16(19)24)12-8-4-2-6-10-18-14-22/h1-12H2
- InChI Key： ZIZJPRKHEXCVLL-UHFFFAOYSA-N
- SMILES： O=C=NCCCCCCN1C(=O)N(CCCCCCN=C=O)C1=O

Computed Properties

Exact Mass: 336.179755
Monoisotopic Mass: 336.179755
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 14
Complexity: 448
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 99.5
XLogP3: 4

Experimental Properties

Density: 1.19
Boiling Point: 458.2°Cat760mmHg
Flash Point: 230.9°C
Refractive Index: 1.56

Hexamethylene Diisocyanate Uretdione Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	H296640-100mg	Hexamethylene Diisocyanate Uretdione	23501-81-7	100mg	$563.00	2023-05-18
TRC	H296640-25mg	Hexamethylene Diisocyanate Uretdione	23501-81-7	25mg	$155.00	2023-05-18
TRC	H296640-250mg	Hexamethylene Diisocyanate Uretdione	23501-81-7	250mg	$1194.00	2023-05-18
TRC	H296640-500mg	Hexamethylene Diisocyanate Uretdione	23501-81-7	500mg	$ 1800.00	2023-09-07